Cas no 1909294-09-2 (tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate
• CAS No: 1909294-09-2
• MF: C₁₀H₁₄F₃N₃O₃
• MW: 281.231672763824
• MDL: MFCD29906841
• CID: 5246734
• PubChem ID: 122163257
• Update Time: 2026-03-08

tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate

• MDL： MFCD29906841
• Inchi： 1S/C10H14F3N3O3/c1-5(14-8(17)18-9(2,3)4)6-15-7(16-19-6)10(11,12)13/h5H,1-4H3,(H,14,17)/t5-/m1/s1
• InChI Key： VENZMYIWZWASQA-RXMQYKEDSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1ON=C(C(F)(F)F)N=1)C

Additional information on tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate

Recent Advances in the Study of tert-Butyl N-(1R)-1-3-(Trifluoromethyl)-1,2,4-Oxadiazol-5-Ylethylcarbamate (CAS: 1909294-09-2)

The compound tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate (CAS: 1909294-09-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate, which include a chiral center and a trifluoromethyl-substituted oxadiazole ring. These features contribute to its stability and bioactivity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and microwave-assisted reactions, to optimize the production of this compound with high enantiomeric purity and yield.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate exhibits potent inhibitory effects against specific enzymatic targets, including proteases and kinases. These findings suggest its potential utility in the treatment of diseases such as cancer, inflammatory disorders, and infectious diseases. Moreover, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been evaluated in preclinical models, with promising results.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies. For instance, researchers have explored its use as a building block in the synthesis of novel small-molecule inhibitors that selectively modulate disease-relevant pathways. Additionally, its incorporation into drug conjugates and prodrugs has been investigated to enhance drug delivery and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in synthetic and biological research, underscore its potential as a key player in the development of next-generation therapeutics. Continued exploration of its applications and optimization of its properties will be essential for realizing its full therapeutic potential.